Cas no 140425-60-1 (ethyl 2-(2-aminophenyl)sulfanylbenzoate)

• Product Name: ethyl 2-(2-aminophenyl)sulfanylbenzoate
• CAS No: 140425-60-1
• MF: C₁₅H₁₅NO₂S
• MW: 273.35010266304
• CID: 1298191
• PubChem ID: 20084430
• Update Time: 2025-06-14

ethyl 2-(2-aminophenyl)sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-aminophenyl)thio]-, ethyl ester
• ethyl 2-(2-aminophenyl)sulfanylbenzoate
• ethyl 2-[(2-aminophenyl)sulfanyl]benzoate
• Ethyl 2-(2-aminophenylthio)benzoate
• SCHEMBL9131623
• WQHUWNVMNNGDSC-UHFFFAOYSA-N
• 140425-60-1
• EN300-27723617

• Inchi： 1S/C15H15NO2S/c1-2-18-15(17)11-7-3-5-9-13(11)19-14-10-6-4-8-12(14)16/h3-10H,2,16H2,1H3
• InChI Key： WQHUWNVMNNGDSC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)C1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 273.08245
• Monoisotopic Mass: 273.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on ethyl 2-(2-aminophenyl)sulfanylbenzoate

Recent Advances in the Study of Ethyl 2-(2-aminophenyl)sulfanylbenzoate (CAS: 140425-60-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(2-aminophenyl)sulfanylbenzoate (CAS: 140425-60-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanylbenzoate structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a valuable candidate for drug development.

One of the key areas of research has been the synthesis and structural modification of ethyl 2-(2-aminophenyl)sulfanylbenzoate to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that slight modifications to the amino-phenyl moiety could significantly improve the compound's binding affinity to specific protein targets. This finding opens new avenues for the design of more potent and selective derivatives, which could be used in the treatment of diseases such as cancer and inflammatory disorders.

In addition to its synthetic potential, ethyl 2-(2-aminophenyl)sulfanylbenzoate has been investigated for its role as a precursor in the development of novel bioactive molecules. Researchers have reported its use in the synthesis of heterocyclic compounds, which are known for their diverse pharmacological activities. For instance, a recent study highlighted its application in the formation of benzothiazole derivatives, which exhibit antimicrobial and antitumor properties. This underscores the compound's versatility and its importance in medicinal chemistry.

Another significant advancement is the exploration of ethyl 2-(2-aminophenyl)sulfanylbenzoate's potential as an inhibitor of key enzymes involved in disease pathways. Preliminary in vitro studies have shown that the compound can effectively inhibit the activity of certain kinases and proteases, which are critical targets in cancer and neurodegenerative diseases. These findings suggest that further in vivo studies are warranted to assess the compound's therapeutic efficacy and safety profile.

Despite these promising developments, challenges remain in the clinical translation of ethyl 2-(2-aminophenyl)sulfanylbenzoate. Issues such as solubility, stability, and bioavailability need to be addressed to ensure its suitability as a drug candidate. Researchers are currently exploring various formulation strategies, including the use of nanoparticles and prodrug approaches, to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists are essential to accelerate the compound's transition from the lab to the clinic.

In conclusion, ethyl 2-(2-aminophenyl)sulfanylbenzoate (CAS: 140425-60-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for innovative treatments in various medical fields.